Cas no 1445796-16-6 (methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate)

Methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate is a piperidine-derived ester compound featuring a benzyl-substituted nitrogen and a conjugated exocyclic double bond at the 4-position. Its structural framework offers versatility in synthetic applications, particularly in the development of pharmacologically active intermediates. The (4Z)-configuration of the exocyclic double bond enhances stereochemical control in subsequent reactions, while the ester group provides a handle for further functionalization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, including CNS-targeting agents. Its stability under standard conditions and compatibility with common organic transformations make it a practical choice for research and industrial applications.

methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate structure

1445796-16-6 structure

Product Name:methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate

CAS No:1445796-16-6

MF:C₁₆H₂₁NO₂

MW:259.3434445858

CID:5820386

PubChem ID:89663025

Update Time:2025-05-27

methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-[3-methyl-1-(phenylmethyl)-4-piperidinylidene]acetate
- methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate
- EN300-1459790
- SCHEMBL15076440
- methyl 2-[(4Z)-1-benzyl-3-methylpiperidin-4-ylidene]acetate
- 1445796-16-6
- Inchi： 1S/C16H21NO2/c1-13-11-17(12-14-6-4-3-5-7-14)9-8-15(13)10-16(18)19-2/h3-7,10,13H,8-9,11-12H2,1-2H3
- InChI Key： QKBVWTWCPLUJFI-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C=C1CCN(CC2=CC=CC=C2)CC1C

Computed Properties

Exact Mass: 259.157228913g/mol
Monoisotopic Mass: 259.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 362.2±22.0 °C(Predicted)
pka: 7.21±0.40(Predicted)

methyl 2-(4Z)-1-benzyl-3-methylpiperidin-4-ylideneacetate Pricemore >>

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